Cas no 65973-70-8 (1H-Pyrazole-4-carbonitrile, 5-amino-1-(3-nitrophenyl)-)

5-Amino-1-(3-nitrophenyl)-1H-pyrazole-4-carbonitrile is a heterocyclic compound featuring a pyrazole core substituted with an amino group, a nitrophenyl moiety, and a nitrile functional group. This structure imparts versatility in synthetic applications, particularly as a key intermediate in pharmaceuticals and agrochemicals. The presence of both electron-donating (amino) and electron-withdrawing (nitrophenyl and nitrile) groups enhances its reactivity, making it valuable for constructing complex molecular frameworks. Its well-defined chemical properties facilitate controlled modifications, enabling precise derivatization for target-oriented synthesis. The compound’s stability under standard conditions ensures reliable handling and storage, while its high purity (>95%) supports reproducible results in research and industrial processes.

1H-Pyrazole-4-carbonitrile, 5-amino-1-(3-nitrophenyl)- structure

65973-70-8 structure

Product Name:1H-Pyrazole-4-carbonitrile, 5-amino-1-(3-nitrophenyl)-

CAS No:65973-70-8

MF:C₁₀H₇N₅O₂

MW:229.194880723953

MDL:MFCD00128352

CID:397024

PubChem ID:12388804

Update Time:2025-06-07

1H-Pyrazole-4-carbonitrile, 5-amino-1-(3-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

- 1H-Pyrazole-4-carbonitrile, 5-amino-1-(3-nitrophenyl)-
- 5-amino-1-(3-nitrophenyl)-1H-Pyrazole-4-carbonitrile
- 5-amino-1-(3-nitrophenyl)pyrazole-4-carbonitrile
- SCHEMBL543905
- 65973-70-8
- MFCD00128352
- CKGBQLWPFNYZGS-UHFFFAOYSA-N
- DTXSID70495909
- 5-amino-1-(3'-nitrophenyl)-4-cyanopyrazole
- FT-0711453
- AKOS008961319
- MDL： MFCD00128352
- Inchi： 1S/C10H7N5O2/c11-5-7-6-13-14(10(7)12)8-2-1-3-9(4-8)15(16)17/h1-4,6H,12H2
- InChI Key： CKGBQLWPFNYZGS-UHFFFAOYSA-N
- SMILES： [O-][N+](C1=CC=CC(=C1)N1C(=C(C#N)C=N1)N)=O

Computed Properties

Exact Mass: 229.06011
Monoisotopic Mass: 229.05997448g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 17
Rotatable Bond Count: 1
Complexity: 346
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 113Å²

Experimental Properties

PSA: 110.77

1H-Pyrazole-4-carbonitrile, 5-amino-1-(3-nitrophenyl)- Pricemore >>

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abcr	AB422967-1 g	5-Amino-1-(3-nitrophenyl)-1H-pyrazole-4-carbonitrile; .	65973-70-8		1 g	€332.10	2023-07-18
abcr	AB422967-5 g	5-Amino-1-(3-nitrophenyl)-1H-pyrazole-4-carbonitrile; .	65973-70-8		5 g	€1,000.70	2023-07-18
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